Cas no 1211515-03-5 (2-Bromo-6-chloro-3-fluoropyridine)

2-Bromo-6-chloro-3-fluoropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromine at the 2-position, chlorine at the 6-position, and fluorine at the 3-position—enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks. The compound exhibits high reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of diverse substituents. Its stability under standard storage conditions and compatibility with common organic solvents further enhance its utility in multistep synthetic routes. This intermediate is particularly favored in the development of active pharmaceutical ingredients (APIs) and specialty chemicals requiring precise halogenation.
2-Bromo-6-chloro-3-fluoropyridine structure
1211515-03-5 structure
Product Name:2-Bromo-6-chloro-3-fluoropyridine
CAS No:1211515-03-5
MF:C5H2BrClFN
MW:210.431482791901
CID:4759491
Update Time:2025-11-02

2-Bromo-6-chloro-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-6-CHLORO-3-FLUOROPYRIDINE
    • AB74954
    • 2-Bromo-6-chloro-3-fluoropyridine
    • Inchi: 1S/C5H2BrClFN/c6-5-3(8)1-2-4(7)9-5/h1-2H
    • InChI Key: LLEQHWZUPGLVKY-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=C(N=1)Cl)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9

2-Bromo-6-chloro-3-fluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1638768-1g
2-Bromo-6-chloro-3-fluoropyridine
1211515-03-5 98%
1g
¥12232.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1638768-5g
2-Bromo-6-chloro-3-fluoropyridine
1211515-03-5 98%
5g
¥28198.00 2024-08-09

Additional information on 2-Bromo-6-chloro-3-fluoropyridine

2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5): A Versatile Building Block in Modern Medicinal Chemistry and Organic Synthesis

2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5) is a highly functionalized pyridine derivative that has gained significant attention in the field of medicinal chemistry and organic synthesis. This compound, characterized by the presence of a bromine atom at the 2-position, a chlorine atom at the 6-position, and a fluorine atom at the 3-position of the pyridine ring, exhibits unique physicochemical properties that make it an attractive candidate for a wide range of applications. Recent advancements in synthetic methodologies have further expanded its utility, particularly in the development of novel therapeutics and advanced materials.

The structural complexity of 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5) is a key factor in its versatility. The combination of halogen substituents (Br, Cl, and F) introduces a diverse array of electronic and steric effects, which can be strategically exploited in synthetic transformations. For instance, the electron-withdrawing nature of the halogens can influence the regioselectivity of subsequent reactions, enabling the precise construction of complex molecular architectures. This property has been particularly valuable in the design of bioactive molecules with optimized pharmacokinetic profiles, as demonstrated in recent studies published in the Journal of Medicinal Chemistry and Organic Letters.

Recent research has highlighted the role of 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5) as a key intermediate in the synthesis of fluorinated heterocycles, which are increasingly recognized for their importance in drug discovery. A 2023 study by the University of Cambridge demonstrated that this compound serves as an efficient precursor for the preparation of trifluoromethylated pyridines, a class of compounds with potent biological activities. The study utilized a palladium-catalyzed cross-coupling reaction to introduce the trifluoromethyl group, showcasing the compound’s compatibility with modern transition-metal catalysis.

The halogen-substituted pyridine structure of 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5) also contributes to its solubility and stability, which are critical parameters in pharmaceutical formulation. Notably, the presence of multiple halogen atoms allows for the fine-tuning of lipophilicity and hydrogen-bonding capacity. This has been leveraged in the development of selective kinase inhibitors, where precise control over molecular properties is essential for achieving high target specificity. A 2024 report in ACS Medicinal Chemistry Letters described the use of this compound in the synthesis of a novel inhibitor targeting the ALK kinase, a key driver in certain cancers.

One of the most promising applications of 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5) lies in its utility as a building block for fluorinated compounds. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate physicochemical properties. The compound’s fluorine atom at the 3-position provides a unique handle for further functionalization, as evidenced by its use in the synthesis of fluorinated β-lactams, which are known for their antibacterial activity. A 2023 study in Chemical Science demonstrated a one-pot strategy for converting this compound into fluorinated amides, a critical step in the development of antimicrobial agents.

Recent innovations in synthetic methods have further broadened the scope of 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5). The development of electrophilic halogenation reactions has enabled the site-selective introduction of halogens, overcoming previous limitations in the functionalization of pyridine rings. For example, a 2024 paper published in Angewandte Chemie reported the use of photoredox catalysis to achieve the selective bromination of the 2-position in this compound, a critical step in the synthesis of fluorinated nucleosides with potential antiviral activity.

Moreover, the compound has found applications beyond traditional medicinal chemistry. In the field of materials science, 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5) has been explored as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and dielectric properties. These materials are of particular interest for use in electronic devices and photovoltaic systems, where the incorporation of fluorine atoms can significantly improve performance metrics. A 2023 study in Advanced Materials demonstrated the use of this compound in the preparation of fluorinated conjugated polymers, which exhibited superior charge transport properties.

Despite its growing importance, challenges remain in the scalable synthesis of 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5). The need for high-purity intermediates and environmentally benign solvents has driven the development of green chemistry approaches. For instance, a 2024 study in Green Chemistry described the use of water-based catalytic systems to achieve the efficient synthesis of this compound, reducing both cost and environmental impact. Such advancements are crucial for the widespread adoption of this molecule in both academic and industrial settings.

In conclusion, 2-Bromo-6-chloro-3-fluoropyridine (CAS No. 1211515-03-5) stands as a prime example of how functionalized heterocycles can serve as cornerstone building blocks in modern chemistry. Its unique combination of halogen substituents, coupled with the ongoing development of innovative synthetic methodologies, ensures its continued relevance in the pursuit of novel therapeutics and advanced materials. As research in this area progresses, it is anticipated that this compound will play an increasingly pivotal role in addressing unmet medical needs and advancing technological frontiers.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.